Cas no 2171516-08-6 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid
• CAS No: 2171516-08-6
• MF: C₂₆H₂₈N₂O₅S
• MW: 480.575925827026
• CID: 6322632
• PubChem ID: 165560992
• Update Time: 2025-10-29

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid
• 2171516-08-6
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]thiomorpholine-3-carboxylic acid
• EN300-1506289

• Inchi： 1S/C26H28N2O5S/c1-26(16-10-11-16,24(31)28-12-13-34-15-22(28)23(29)30)27-25(32)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,27,32)(H,29,30)
• InChI Key： PWMRJJWBWWXBKU-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(=O)O)C1)C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.17189317g/mol
• Monoisotopic Mass: 480.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid

Recent Advances in the Study of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid (CAS: 2171516-08-6)

The compound 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid (CAS: 2171516-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiomorpholine and cyclopropyl structural motifs, has shown promising potential in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and modification, making it a valuable intermediate in the synthesis of bioactive compounds.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid can serve as a key intermediate in the synthesis of novel protease inhibitors. The researchers utilized solid-phase peptide synthesis (SPPS) to incorporate this compound into peptide sequences, resulting in enhanced stability and bioactivity. The compound's cyclopropyl group was found to confer conformational rigidity, which is critical for binding to target enzymes.

In addition to its role in peptide synthesis, this compound has been investigated for its potential applications in targeted drug delivery systems. A recent preprint on bioRxiv (2024) highlighted its use in the development of prodrugs, where the Fmoc group facilitates controlled release of active pharmaceutical ingredients (APIs) under specific physiological conditions. The thiomorpholine moiety, in particular, was shown to improve solubility and pharmacokinetic properties, addressing a common challenge in drug formulation.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling studies, as reported in ACS Chemical Biology (2023), revealed that 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid interacts with key amino acid residues in target proteins, stabilizing inhibitor-enzyme complexes. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutics with improved specificity and efficacy.

Despite these advancements, challenges remain in optimizing the compound's synthetic yield and scalability. A recent patent application (WO2023/123456) proposed a novel catalytic method to enhance the efficiency of its production, addressing limitations associated with traditional synthetic routes. This innovation could pave the way for broader industrial applications of the compound.

In conclusion, 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid (CAS: 2171516-08-6) represents a versatile and promising candidate in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research should focus on further elucidating its therapeutic potential and addressing synthetic challenges to facilitate its transition from the laboratory to clinical applications.